Cas no 111160-28-2 (2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 111160-28-2
• MF: C₁₂H₁₄ClN₅O₃
• MW: 311.724260807037
• CID: 164355
• PubChem ID: 512333
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,4S,5S)-5-(chloromethyl)-4-hydroxyoxolan-2-yl]-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2-one
• 2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
• 1-(5-Chloro-2,5-dideoxy-.beta.-D-erythro-pentofuranosyl)-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2(1H)-one
• 1-(5-Chloro-2,5-dideoxy-beta-D-erythro-pentofuranosyl)-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2(1H)-one
• 1-[(2R,4S,5S)-5-(chloromethyl)-4-hydroxy-tetrahydrofuran-2-yl]-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2-one
• DTXSID10149515
• 111160-28-2

• Inchi： 1S/C12H14ClN5O3/c1-7-4-17(10-2-8(19)9(3-13)21-10)12(20)16-11(7)18-6-14-5-15-18/h4-6,8-10,19H,2-3H2,1H3/t8-,9+,10+/m0/s1
• InChI Key： PDTYFSKQWVDABZ-IVZWLZJFSA-N
• SMILES： ClC[C@@H]1[C@H](C[C@H](N2C(N=C(C(C)=C2)N2C=NC=N2)=O)O1)O

Computed Properties

• Exact Mass: 311.079
• Monoisotopic Mass: 311.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 603.2°C at 760 mmHg
• Flash Point: 318.6°C
• Refractive Index: 1.739
• PSA: 95.06000
• LogP: 0.01960